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Compound of Interest

Compound Name: Boc-N-Me-Glu(Obzl)-OH

Cat. No.: B558145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of N-

tert-Butoxycarbonyl-N-methyl-L-glutamic acid 5-benzyl ester (Boc-N-Me-Glu(Obzl)-OH), a key

building block in peptide synthesis. Due to the limited availability of specific quantitative

solubility data in publicly accessible literature, this document focuses on presenting the

available qualitative data for Boc-N-Me-Glu(Obzl)-OH and its structurally similar analogs.

Furthermore, a detailed, adaptable experimental protocol for determining precise solubility is

provided, alongside a workflow diagram illustrating its principal application in Solid-Phase

Peptide Synthesis (SPPS).

Core Properties of Boc-N-Me-Glu(Obzl)-OH
Property Value

CAS Number 200615-91-4

Molecular Formula C₁₈H₂₅NO₆[1]

Molecular Weight 351.4 g/mol [1]

Synonyms
Boc-N-Me-L-Glu(OBzl)-OH, Boc-N-methyl-L-

glutamic acid 5-benzyl ester[1]

Solubility Data
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Precise quantitative solubility data for Boc-N-Me-Glu(Obzl)-OH across a wide range of organic

solvents is not extensively documented. However, qualitative data from various sources,

primarily for the closely related analog Boc-Glu(OBzl)-OH, provides valuable insights into its

general solubility behavior.

Table 1: Qualitative Solubility of Boc-N-Me-Glu(Obzl)-OH and Analogs

Compound Solvent Solubility Citation

Boc-Glu(OBzl)-OH

N,N-

Dimethylformamide

(DMF)

Clearly Soluble (1

mmole in 2 ml)
[2][3]

N-Boc-L-glutamic acid

5-benzyl ester

N,N-

Dimethylformamide

(DMF)

Soluble [4]

Boc-D-Glu-OBzl

N,N-

Dimethylformamide

(DMF)

Clearly Soluble (1

mmole in 2 ml)

N-(tert-

Butoxycarbonyl)-L-

glutamic acid 5-

benzylester

Water Slightly soluble [5]

Experimental Protocol for Solubility Determination
For applications requiring precise solubility values, the following experimental protocol, adapted

from methodologies for similar protected amino acids, offers a robust framework for

determination.

Objective: To determine the quantitative solubility of Boc-N-Me-Glu(Obzl)-OH in various

organic solvents at a specified temperature.

Materials:

Boc-N-Me-Glu(Obzl)-OH
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Selected organic solvents (e.g., DMF, DCM, Ethyl Acetate, Methanol, Acetonitrile)

Analytical balance

Vials with screw caps

Constant temperature shaker/incubator

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions:

Accurately weigh a known amount of Boc-N-Me-Glu(Obzl)-OH and dissolve it in a

suitable solvent in which it is freely soluble (e.g., DMF) to prepare a stock solution of

known concentration.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution. These will be used to generate a calibration curve.

Sample Preparation and Equilibration:

Add an excess amount of Boc-N-Me-Glu(Obzl)-OH to a series of vials, ensuring there is

undissolved solid.

Add a known volume of the desired organic solvent to each vial.

Seal the vials and place them in a constant temperature shaker/incubator.

Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure

saturation.

Sample Analysis:
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After equilibration, carefully withdraw a sample from the supernatant of each vial using a

syringe and filter it through a 0.22 µm syringe filter to remove any undissolved solids.

Dilute the filtered supernatant with a suitable solvent to a concentration within the linear

range of the analytical method.

Analyze the diluted sample and the standard solutions by HPLC. A typical method would

involve a C18 column and a mobile phase of acetonitrile and water with a UV detector set

to an appropriate wavelength (e.g., around 254 nm).

Data Analysis:

Construct a calibration curve by plotting the peak area from the HPLC analysis of the

standard solutions against their known concentrations.

Use the peak area of the diluted sample to determine its concentration from the calibration

curve.

Calculate the solubility of Boc-N-Me-Glu(Obzl)-OH in the test solvent by taking into

account the dilution factor.

Application in Peptide Synthesis
Boc-N-Me-Glu(Obzl)-OH is primarily used as a building block in Solid-Phase Peptide

Synthesis (SPPS). The N-methylation can enhance the resulting peptide's resistance to

enzymatic degradation, while the Boc and benzyl protecting groups are part of a common

protection strategy.
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General workflow of Solid-Phase Peptide Synthesis (SPPS).
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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